3-(cyclopropylmethyl)-4-methyl-1H-pyrazol-5-amine

• Molecular Formula: C8H13N3
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 5-(cyclopropylmethyl)-4-methyl-1H-pyrazol-3-amine
• InChI: InChI=1S/C8H13N3/c1-5-7(4-6-2-3-6)10-11-8(5)9/h6H,2-4H2,1H3,(H3,9,10,11)
• InChI Key: UKXZIWDUHMUSLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NN=C1N)CC2CC2

Description

3-(Cyclopropylmethyl)-4-methyl-1H-pyrazol-5-amine is a pyrazole derivative featuring a cyclopropylmethyl group at position 3 and a methyl group at position 4 of the pyrazole ring. Its molecular formula is C₈H₁₃N₃ (MW: 151.21 g/mol), with structural characteristics that may influence its physicochemical properties, such as moderate lipophilicity due to the cyclopropane ring. While detailed biological data are scarce, its structural analogs have shown relevance in kinase inhibition and medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(cyclopropylmethyl)-4-methyl-1H-pyrazol-5-amine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of cyclopropylmethyl hydrazine with 4-methyl-3-oxobutanoic acid, followed by cyclization to form the pyrazole ring. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and the reaction mixture is heated to facilitate cyclization.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Catalysts and solvents are carefully selected to ensure efficient conversion and minimize by-products. Industrial methods also emphasize safety and environmental considerations, employing green chemistry principles where possible.

Chemical Reactions Analysis

Types of Reactions

3-(Cyclopropylmethyl)-4-methyl-1H-pyrazol-5-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding pyrazole N-oxides.

Reduction: Formation of reduced pyrazole derivatives.

Substitution: Formation of substituted pyrazole derivatives with various functional groups.

Scientific Research Applications

3-(Cyclopropylmethyl)-4-methyl-1H-pyrazol-5-amine has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential lead compound in drug discovery, particularly for targeting specific enzymes or receptors.

Industry: Utilized in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 3-(cyclopropylmethyl)-4-methyl-1H-pyrazol-5-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit or activate certain enzymes by binding to their active sites, thereby affecting biochemical pathways. The cyclopropylmethyl group may enhance binding affinity and specificity, contributing to the compound’s biological effects.

Comparison with Similar Compounds

Physicochemical and Commercial Considerations

• Discontinuation Factors : The target compound’s discontinued status () may relate to synthetic challenges (e.g., low yield, purification difficulties) or inferior efficacy compared to thiazole- or pyrimidine-containing analogs .
• Solubility vs. Permeability : Thiazole- and pyrimidine-substituted analogs () trade solubility for enhanced target engagement, whereas the target compound’s cyclopropane may offer a middle ground .

Biological Activity

3-(Cyclopropylmethyl)-4-methyl-1H-pyrazol-5-amine is a pyrazole derivative that has garnered attention for its biological activity, particularly as an inhibitor of the Serine/threonine-protein kinase ATR (Ataxia Telangiectasia and Rad3 related protein). This kinase plays a vital role in the cellular response to DNA damage, making this compound a potential candidate for cancer therapy and other diseases linked to DNA repair mechanisms.

The primary mechanism of action for 3-(cyclopropylmethyl)-4-methyl-1H-pyrazol-5-amine involves its inhibition of ATR, which is crucial for maintaining genomic stability. By inhibiting ATR, the compound can disrupt DNA repair processes, leading to increased sensitivity of cancer cells to DNA-damaging agents. This action positions it as a promising therapeutic agent in the context of cancer treatment where enhanced DNA damage response is desired.

Biological Activity and Target Interactions

Research indicates that 3-(cyclopropylmethyl)-4-methyl-1H-pyrazol-5-amine interacts with various biological targets, particularly enzymes involved in cellular signaling pathways. The compound's ability to modulate enzyme activity can lead to significant biological effects, such as altered cell proliferation and apoptosis in cancer cells.

Table 1: Summary of Biological Activities

Activity	Description
ATR Inhibition	Disruption of DNA damage response; potential enhancement of chemotherapy effects.
Cellular Signaling Modulation	Interaction with enzymes affecting growth and survival pathways in cancer cells.
Potential Anti-cancer Activity	Increased sensitivity of tumors to DNA-damaging agents through ATR inhibition.

Case Studies and Research Findings

Recent studies have explored the biological implications of 3-(cyclopropylmethyl)-4-methyl-1H-pyrazol-5-amine in various contexts:

• Cancer Cell Lines : In vitro studies demonstrated that the compound significantly inhibited the growth of several cancer cell lines by inducing apoptosis and cell cycle arrest. The IC50 values for these effects suggest potent anti-cancer properties, warranting further investigation into its therapeutic potential.
• Synergistic Effects : When combined with traditional chemotherapeutic agents, 3-(cyclopropylmethyl)-4-methyl-1H-pyrazol-5-amine exhibited synergistic effects, enhancing the efficacy of treatments that induce DNA damage.
• Pharmacokinetics and Toxicity : Preliminary assessments indicate that the compound has favorable pharmacokinetic properties, including good solubility and moderate plasma protein binding. Importantly, it demonstrated low cytotoxicity in non-cancerous cell lines, suggesting a favorable therapeutic window for clinical applications .

Structure-Activity Relationship (SAR)

The biological activity of 3-(cyclopropylmethyl)-4-methyl-1H-pyrazol-5-amine can be influenced by its structural features. Variations in substituents on the pyrazole ring have been shown to affect potency and selectivity towards different biological targets.

Table 2: Structure-Activity Relationship Insights

Substituent Change	Effect on Activity
Removal of methyl group	Decreased potency against ATR inhibition
Introduction of larger alkyl groups	Enhanced interaction with cellular targets but may reduce selectivity
Modifications at position R2	Critical for maintaining anti-cancer efficacy